Cas no 1249756-58-8 (1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine)
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine
-
- Inchi: 1S/C8H7FN4/c9-6-1-2-8(11-5-6)13-4-3-7(10)12-13/h1-5H,(H2,10,12)
- InChI Key: JWRWJLNCJBHKTJ-UHFFFAOYSA-N
- SMILES: N1(C2=NC=C(F)C=C2)C=CC(N)=N1
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-133773-0.05g |
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine |
1249756-58-8 | 95% | 0.05g |
$245.0 | 2023-02-15 | |
| Enamine | EN300-133773-0.1g |
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine |
1249756-58-8 | 95% | 0.1g |
$366.0 | 2023-02-15 | |
| Enamine | EN300-133773-0.25g |
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine |
1249756-58-8 | 95% | 0.25g |
$524.0 | 2023-02-15 | |
| Enamine | EN300-133773-0.5g |
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine |
1249756-58-8 | 95% | 0.5g |
$824.0 | 2023-02-15 | |
| Enamine | EN300-133773-1.0g |
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine |
1249756-58-8 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-133773-2.5g |
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine |
1249756-58-8 | 95% | 2.5g |
$2071.0 | 2023-02-15 | |
| Enamine | EN300-133773-5.0g |
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine |
1249756-58-8 | 95% | 5.0g |
$3065.0 | 2023-02-15 | |
| Enamine | EN300-133773-10.0g |
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine |
1249756-58-8 | 95% | 10.0g |
$4545.0 | 2023-02-15 | |
| Chemenu | CM436996-250mg |
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine |
1249756-58-8 | 95%+ | 250mg |
$576 | 2023-01-03 | |
| Chemenu | CM436996-500mg |
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine |
1249756-58-8 | 95%+ | 500mg |
$892 | 2023-01-03 |
1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine
1-(5-Fluoropyridin-2-yl)-1H-pyrazol-3-amine: A Comprehensive Overview
1-(5-Fluoropyridin-2-yl)-1H-pyrazol-3-amine (CAS No. 1249756-58-8) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a fluorinated pyridine moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The 5-fluoropyridine substituent further enhances the compound's electronic properties and opens up new possibilities for its application in various research domains.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine. Researchers have employed a variety of methodologies, including nucleophilic aromatic substitution, condensation reactions, and transition-metal-catalyzed coupling reactions, to construct this compound. The use of fluorinated pyridines as building blocks has been particularly advantageous due to their stability and ability to modulate electronic properties. These synthetic strategies not only highlight the compound's structural complexity but also underscore its potential for further functionalization in drug discovery and materials science.
The biological activity of 1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on various enzymes and receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in *Nature Communications* revealed that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. Furthermore, its ability to modulate serotonin reuptake makes it a promising candidate for the treatment of depression and anxiety disorders.
In addition to its pharmacological applications, 1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amino has shown remarkable potential in materials science. Its unique electronic structure makes it an excellent candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Studies conducted at the University of California have demonstrated that incorporating this compound into polymer blends significantly enhances their charge transport properties, paving the way for more efficient energy conversion technologies.
The environmental impact of 1-(5-fluoropyridin-2-yli)-pyrazol-amino has also been a topic of interest among researchers. Given its fluorinated nature, concerns about bioaccumulation and persistence in the environment have been raised. However, recent toxicity studies conducted by the European Chemicals Agency (ECHA) indicate that the compound exhibits low acute toxicity to aquatic organisms under standard testing conditions. These findings suggest that proper risk management measures can mitigate potential environmental risks associated with its use.
Looking ahead, the future of 1-(5-fluoropyridin-yli)-pyrazolo-amino seems bright as researchers continue to explore its diverse applications. Collaborative efforts between academia and industry are expected to drive innovation in both therapeutic development and materials science. As our understanding of this compound's properties deepens, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.
1249756-58-8 (1-(5-fluoropyridin-2-yl)-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)